2-[(Z)-1-(2,3-dihydro-1-benzofuran-5-yl)prop-1-en-2-yl]pyrazine

• IUPAC Name: 2-[(Z)-1-(2,3-dihydro-1-benzofuran-5-yl)prop-1-en-2-yl]pyrazine
• InChI: InChI=1S/C15H14N2O/c1-11(14-10-16-5-6-17-14)8-12-2-3-15-13(9-12)4-7-18-15/h2-3,5-6,8-10H,4,7H2,1H3/b11-8-
• InChI Key: KQPKAOXKZLFGES-FLIBITNWSA-N
• Canonical SMILES: CC(=CC1=CC2=C(C=C1)OCC2)C3=NC=CN=C3
• Isomeric SMILES: C/C(=C/C1=CC2=C(C=C1)OCC2)/C3=NC=CN=C3
• Molecular Formula: C15H14N2O
• Molecular Weight: 238.28 g/mol

Description

2-[(Z)-1-(2,3-dihydro-1-benzofuran-5-yl)prop-1-en-2-yl]pyrazine is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2-[(Z)-1-(2,3-dihydro-1-benzofuran-5-yl)prop-1-en-2-yl]pyrazine has been studied for its potential applications in various fields of scientific research. One of the most promising applications is in the field of medicinal chemistry, where this compound has been found to exhibit anti-cancer activity. It has also been studied for its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 2-[(Z)-1-(2,3-dihydro-1-benzofuran-5-yl)prop-1-en-2-yl]pyrazine is not fully understood. However, it is believed to exert its anti-cancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing tumor growth. Its potential therapeutic effects on neurological disorders are thought to be due to its ability to modulate neurotransmitter systems and reduce oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a range of biochemical and physiological effects. It has been found to reduce the production of reactive oxygen species, which are known to contribute to the development of various diseases. This compound has also been shown to modulate the activity of enzymes involved in cellular metabolism, suggesting that it may have potential applications in the field of metabolic disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(Z)-1-(2,3-dihydro-1-benzofuran-5-yl)prop-1-en-2-yl]pyrazine in lab experiments is its high yield in the synthesis method. This makes it a cost-effective option for researchers. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 2-[(Z)-1-(2,3-dihydro-1-benzofuran-5-yl)prop-1-en-2-yl]pyrazine. One direction is to further investigate its potential as a therapeutic agent for neurological disorders. Another direction is to study its effects on other diseases such as metabolic disorders and cardiovascular diseases. Additionally, future research could focus on elucidating the mechanism of action of this compound, which would provide valuable insights into its potential applications.

Synthesis Methods

The synthesis method of 2-[(Z)-1-(2,3-dihydro-1-benzofuran-5-yl)prop-1-en-2-yl]pyrazine involves the reaction of 2,3-dihydro-5-benzofuranol with propargyl bromide in the presence of a base, followed by the reaction of the resulting compound with a pyrazine derivative. The yield of this synthesis method is reported to be high, making it a feasible method for producing this compound.